Cas no 202665-76-7 (1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl-)

• Product Name: 1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl-
• CAS No: 202665-76-7
• MF: C₁₂H₁₈O₄S
• MW: 258.333922863007
• MDL: MFCD29086991
• CID: 3889083
• PubChem ID: 18411978
• Update Time: 2025-07-17

1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl-
• 3-[(4-Methoxyphenyl)sulfonyl]-2,2-dimethylpropan-1-ol
• 202665-76-7
• SCHEMBL7077700
• A1-19315
• 3-(4-methoxyphenyl)sulfonyl-2,2-dimethylpropan-1-ol

• MDL： MFCD29086991
• Inchi： 1S/C12H18O4S/c1-12(2,8-13)9-17(14,15)11-6-4-10(16-3)5-7-11/h4-7,13H,8-9H2,1-3H3
• InChI Key： CKMCMTVLFKSKFZ-UHFFFAOYSA-N
• SMILES： C(O)C(C)(C)CS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 258.09258022Da
• Monoisotopic Mass: 258.09258022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl-

1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl- (CAS No. 202665-76-7): A Comprehensive Overview

1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl- (CAS No. 202665-76-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a sulfonyl group and a dimethyl substitution at the 2-position of the propanol backbone contributes to its distinctive reactivity and functionality.

The CAS No. 202665-76-7 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is crucial for researchers and industrial chemists who rely on accurate referencing for experimental design and product development. The compound's structure, featuring a 4-methoxyphenyl moiety attached to the sulfonyl group, suggests potential applications in medicinal chemistry due to the aromatic ring's ability to interact with biological targets.

In recent years, the demand for sophisticated intermediates like 1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl- has surged, driven by advancements in drug discovery technologies. The compound's versatility as a building block in organic synthesis has been leveraged in the creation of heterocyclic compounds, which are known for their broad spectrum of biological activities. Researchers have explored its utility in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and antidepressants, where the sulfonyl group can modulate receptor binding affinities.

The dimethyl substitution at the 2-position of the propanol chain imparts steric hindrance, which can be strategically employed to enhance binding specificity in drug design. This feature has been particularly useful in developing kinase inhibitors, where precise spatial orientation of functional groups is critical for efficacy. The compound's solubility profile and stability under various conditions have also been subjects of interest, with studies focusing on optimizing its use in solution-phase reactions.

Recent publications highlight the role of this compound in proteomics research, where it serves as a probe for studying enzyme-substrate interactions. The sulfonyl group acts as a leaving group in nucleophilic substitution reactions, facilitating the development of enzyme inhibitors with high selectivity. Additionally, the 4-methoxyphenyl ring has been shown to enhance metabolic stability, making it an attractive scaffold for drug candidates that require prolonged biological activity.

The synthesis of 1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl- involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as transition metal-catalyzed coupling reactions and ozonolysis have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the evolving capabilities of organic chemists in constructing intricate molecular architectures.

In industrial applications, this compound is utilized as a precursor in the manufacture of specialty chemicals that find use in agrochemicals and material science. Its incorporation into polymers and coatings enhances durability and functionality, underscoring its broad utility beyond pharmaceuticals. The growing interest in green chemistry has also prompted research into more sustainable synthetic routes for producing this intermediate with minimal environmental impact.

The pharmacological potential of derivatives of 1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl-, particularly those targeting central nervous system disorders, remains an active area of investigation. Preclinical studies have indicated promising results when tested against models of neurodegeneration and inflammation. The ability to fine-tune electronic properties through structural modifications offers a pathway to develop next-generation therapeutics with improved pharmacokinetic profiles.

As computational chemistry advances, virtual screening methods are being increasingly employed to identify novel analogs of this compound with enhanced biological activity. Molecular modeling studies have revealed insights into how structural features influence binding affinity and selectivity at biological targets. These computational approaches complement traditional experimental methodologies and accelerate the drug discovery process.

The regulatory landscape for compounds like 1-Propanol, 3-[(4-methoxyphenyl)sulfonyl]-2,2-dimethyl-, while stringent, ensures that only rigorously tested substances enter clinical use or commercial markets. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency and purity standards necessary for therapeutic applications. This regulatory framework fosters innovation while prioritizing patient safety.

Future directions in research may explore biocatalytic routes for synthesizing this compound using engineered enzymes or microbial systems. Such green chemistry approaches align with global efforts to reduce reliance on traditional petrochemical feedstocks and minimize waste generation during production processes. The integration of biotechnology with synthetic organic chemistry promises to unlock new possibilities for sustainable chemical manufacturing.